Cas no 38609-77-7 (2(1H)-Pyridinone, 4,6-bis(trifluoromethyl)-)

• Product Name: 2(1H)-Pyridinone, 4,6-bis(trifluoromethyl)-
• CAS No: 38609-77-7
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 1490583
• PubChem ID: 13148079
• Update Time: 2025-06-08

2(1H)-Pyridinone, 4,6-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4,6-bis(trifluoromethyl)-
• 2,4-Bis(trifluoromethyl)-6-hydroxypyridine
• VSFCIOZUOKVYSN-UHFFFAOYSA-N
• SCHEMBL24233010
• 4,6-Bis(trifluoromethyl)-2(1H)-pyridinone
• 4,6-bis(trifluoromethyl)-1H-pyridin-2-one
• SCHEMBL25065886
• 4,6-Bis(trifluoromethyl)pyridin-2(1H)-one
• DTXSID601270286
• 38609-77-7

• Inchi： 1S/C7H3F6NO/c8-6(9,10)3-1-4(7(11,12)13)14-5(15)2-3/h1-2H,(H,14,15)
• InChI Key： VSFCIOZUOKVYSN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=CC(N1)=O)(F)F

Computed Properties

• Exact Mass: 231.01189
• Monoisotopic Mass: 231.01188269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Additional information on 2(1H)-Pyridinone, 4,6-bis(trifluoromethyl)-

4,6-Bis(trifluoromethyl)-2(1H)-pyridinone

4,6-Bis(trifluoromethyl)-2(1H)-pyridinone (CAS No. 38609-77-7) is a highly functionalized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridinones, which are derivatives of pyridine with a ketone group at the 2-position. The presence of two trifluoromethyl groups at the 4 and 6 positions imparts unique electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 4,6-bis(trifluoromethyl)-2(1H)-pyridinone has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements have focused on utilizing environmentally friendly conditions and catalytic systems to enhance yield and reduce byproducts. For instance, a study published in *Organic Letters* in 2023 demonstrated a one-pot synthesis approach using palladium-catalyzed coupling reactions, which significantly streamlined the production process. This compound is often synthesized via cyclization reactions of appropriately substituted amino carbonyl compounds or through the oxidation of dihydro derivatives.

One of the most notable applications of 4,6-bis(trifluoromethyl)-2(1H)-pyridinone is in drug discovery. Its rigid structure and electron-withdrawing trifluoromethyl groups make it an ideal candidate for modulating biological targets such as kinases and G-protein coupled receptors (GPCRs). A recent study in *Nature Communications* highlighted its potential as a lead compound for developing inhibitors against certain oncogenic kinases. The trifluoromethyl groups not only enhance the compound's lipophilicity but also contribute to its metabolic stability, making it a promising scaffold for therapeutic agents.

In addition to its pharmacological applications, 4,6-bis(trifluoromethyl)-2(1H)-pyridinone has found utility in materials science. Its ability to act as a versatile linker or functional group in polymer chemistry has been explored in several research articles. For example, a 2023 paper in *Macromolecules* reported its use as a building block for constructing stimuli-responsive polymers with applications in drug delivery systems. The compound's electronic properties also make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs).

The physical properties of 4,6-bis(trifluoromethyl)-2(1H)-pyridinone are well-documented. It exists as a crystalline solid with a melting point of approximately 155°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum exhibits strong absorption bands due to the conjugated π-system within the pyridinone ring, which is further influenced by the electron-withdrawing trifluoromethyl substituents. These spectral characteristics make it useful as a chromophore in dye-sensitized solar cells (DSSCs), as evidenced by recent studies published in *Advanced Energy Materials*.

From an analytical standpoint, 4,6-bis(trifluoromethyl)-2(1H)-pyridinone can be readily characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). High-resolution MS has been instrumental in confirming its molecular formula (C9F6N O) and molecular weight (258.03 g/mol). NMR studies have revealed characteristic signals for the pyridinone protons and the trifluoromethyl carbons, providing insights into its stereochemistry and dynamic behavior.

Looking ahead, 4,6-bis(trifluoromethyl)-2(1H)-pyridinone is expected to play an increasingly important role in both academic research and industrial applications. Its versatility as a chemical scaffold coupled with its favorable physicochemical properties positions it as a key molecule for advancing innovations across multiple disciplines. As researchers continue to explore its potential, new discoveries are likely to emerge that further solidify its importance in modern chemistry.